Cas no 35098-84-1 (1-(hydroxymethyl)-1,2-ethanediyl bis[(9Z,12Z,15Z)-9,12,15-octadecatrienoate])

1-(hydroxymethyl)-1,2-ethanediyl bis[(9Z,12Z,15Z)-9,12,15-octadecatrienoate] structure
35098-84-1 structure
Product Name:1-(hydroxymethyl)-1,2-ethanediyl bis[(9Z,12Z,15Z)-9,12,15-octadecatrienoate]
CAS No:35098-84-1
MF:C39H64O5
MW:612.922472953796
CID:873900
PubChem ID:53422221
Update Time:2025-04-19

1-(hydroxymethyl)-1,2-ethanediyl bis[(9Z,12Z,15Z)-9,12,15-octadecatrienoate] Chemical and Physical Properties

Names and Identifiers

    • 1-(hydroxymethyl)-1,2-ethanediyl bis[(9Z,12Z,15Z)-9,12,15-octadecatrienoate]
    • (3-hydroxy-2-octadeca-9,12,15-trienoyloxypropyl) octadeca-9,12,15-trienoate
    • [1-(hydroxymethyl)-2-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]oxy-ethyl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
    • 1-(Hydroxymethyl)-1,2-ethanediyl bis((9Z,12Z,15Z)-9,12,15-octadecatrienoate)
    • Inchi: 1S/C39H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,37,40H,3-4,9-10,15-16,21-36H2,1-2H3
    • InChI Key: RAPBJBKXYYMYAY-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCC=CCC=CCC=CCC)=O)C(CO)COC(CCCCCCCC=CCC=CCC=CCC)=O

Computed Properties

  • Exact Mass: 612.47562
  • Monoisotopic Mass: 612.47537514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 32
  • Complexity: 834
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 6
  • XLogP3: 11.6
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Density: 0.959
  • Boiling Point: 668.1°C at 760 mmHg
  • Flash Point: 188°C
  • Refractive Index: 1.5
  • PSA: 72.83
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